Cas no 16308-65-9 (5-tert-Butyl dimethylisophthalate)

• Product Name: 5-tert-Butyl dimethylisophthalate
• CAS No: 16308-65-9
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD00272324
• CID: 891981
• PubChem ID: 616620
• Update Time: 2025-06-10

5-tert-Butyl dimethylisophthalate Chemical and Physical Properties

Names and Identifiers

• 5-TERT-BUTYL METHYLISOPHTHALATE
• dimethyl 5-tert-butylbenzene-1,3-dicarboxylate
• METHYL 5-TERT-BUTYL-ISOPHTHALATE DIESTER
• 5-t-Butylisophthalsaeure-dimethylester
• 5-tert-butyl-isophthalic acid dimethyl ester
• 5-tert-butyl-isophthalic acid monomethyl ester
• 5-tert-Butyl-isophthalsaeure-dimethylester
• Dimethyl 5-tert-butylisophthalate
• methyl 5-tert-butylisophthalate
• AB22468
• 1,3-Benzenedicarboxylic acid, 5-(1,1-dimethylethyl)-, dimethyl ester
• DTXSID70346942
• SCHEMBL546298
• Dimethyl 5-tert-butylisophthalate #
• AC-12323
• DB-091407
• 1,3-DIMETHYL 5-TERT-BUTYLBENZENE-1,3-DICARBOXYLATE
• 1,3-Benzenedicarboxylic acid, 5-(1,1-dimethylethyl)-, 1,3-dimethyl ester
• dimethyl 5-t-butyl-isophthalate
• MFCD00272324
• Dimethyl5-tert-butylisophthalate
• 16308-65-9
• AKOS015960819
• J-009997
• 5-Tetr-butyl methylisophthalate
• 5-tert-Butyl dimethylisophthalate

• MDL： MFCD00272324
• Inchi： 1S/C14H18O4/c1-14(2,3)11-7-9(12(15)17-4)6-10(8-11)13(16)18-5/h6-8H,1-5H3
• InChI Key： GLEMMBGHLUCOIN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)C=C(C=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.079
• Boiling Point: 334.6°C at 760 mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.499
• PSA: 52.60000
• LogP: 2.55730

5-tert-Butyl dimethylisophthalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-tert-Butyl dimethylisophthalate

5-tert-Butyl dimethylisophthalate (CAS No. 16308-65-9): An Overview of Its Properties, Applications, and Recent Research

5-tert-Butyl dimethylisophthalate (CAS No. 16308-65-9) is a versatile organic compound with a wide range of applications in various industries, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique chemical structure, which includes a tert-butyl group and two methyl groups attached to an isophthalic acid backbone. The tert-butyl group provides enhanced stability and resistance to degradation, making 5-tert-Butyl dimethylisophthalate an attractive candidate for use in formulations that require long-term stability and performance.

The chemical formula of 5-tert-Butyl dimethylisophthalate is C₁₄H₂₀O₄, and it has a molecular weight of 244.31 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 105°C, and it exhibits good thermal stability up to temperatures of 200°C.

In the pharmaceutical industry, 5-tert-Butyl dimethylisophthalate has gained attention for its potential use as a plasticizer in drug delivery systems. Plasticizers are essential components in the formulation of polymeric materials used in controlled-release drug delivery systems. They enhance the flexibility and processability of the polymer matrix, ensuring that the drug is released at a controlled rate over an extended period. Recent studies have shown that 5-tert-Butyl dimethylisophthalate can improve the mechanical properties of polymeric films used in transdermal patches and oral films, making them more robust and less prone to cracking or breaking.

In materials science, 5-tert-Butyl dimethylisophthalate has been explored for its use in the synthesis of advanced polymers and coatings. Its unique chemical structure allows it to act as a monomer or comonomer in polymerization reactions, leading to the formation of polymers with enhanced thermal stability and mechanical strength. For example, copolymers containing 5-tert-Butyl dimethylisophthalate have been developed for use in high-performance coatings that provide excellent resistance to UV radiation and chemical degradation. These coatings are particularly useful in applications where long-term durability and protection are critical, such as automotive finishes and architectural coatings.

The environmental impact of 5-tert-Butyl dimethylisophthalate has also been a subject of recent research. Studies have shown that the compound has low toxicity and does not pose significant environmental risks when used properly. However, like many organic compounds, it is important to handle it with care to avoid contamination of water sources or soil. Proper disposal methods should be followed to ensure environmental safety.

In the field of chemical synthesis, 5-tert-Butyl dimethylisophthalate serves as an important intermediate in the production of various specialty chemicals. Its tert-butyl group provides steric hindrance that can be exploited in asymmetric synthesis reactions, leading to the formation of chiral compounds with high enantiomeric purity. This property makes it valuable in the synthesis of pharmaceutical intermediates and fine chemicals where chirality is crucial for biological activity.

The safety profile of 5-tert-Butyl dimethylisophthalate has been extensively studied to ensure its safe use in industrial applications. Toxicological studies have shown that it has low acute toxicity when ingested or applied topically. However, it is recommended to handle the compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact or inhalation of vapors.

In conclusion, 5-tert-Butyl dimethylisophthalate (CAS No. 16308-65-9) is a multifunctional compound with a wide range of applications across various industries. Its unique chemical structure provides enhanced stability, mechanical strength, and processability, making it an attractive choice for use in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to explore new applications and improve our understanding of its properties and behavior in different environments.